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Compound of Interest

Compound Name: Disodium 1,3-benzenedisulfonate

Cat. No.: B166255

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure and key
physicochemical properties of disodium 1,3-benzenedisulfonate. The information is
presented to support research and development activities, particularly in the fields of medicinal
chemistry and material science.

Molecular Structure and Properties

Disodium 1,3-benzenedisulfonate is an organic sodium salt that consists of a benzene ring
substituted by two sulfonate groups at positions 1 and 3.[1][2] The negative charges of the
sulfonate groups are counterbalanced by two sodium ions.[1] This compound is typically
encountered as an off-white or tan hygroscopic granular solid.[1] It is known for its high
solubility in water.[3][4][5]

Quantitative Physicochemical Data

A summary of the key quantitative properties of disodium 1,3-benzenedisulfonate is provided
in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula CeHaNaz206S2 [1112116171

Molecular Weight 282.2 g/mol [L16]1[7181I%]
disodium;benzene-1,3-

IUPAC Name ) [1]
disulfonate

CAS Number 831-59-4 [1][3][8]

C1=CC(=CC(=C1)S(=0)(=0)
SMILES [1][6]
[O-])S(=0)(=0)[O-].[Na+].[Na+]

Water Solubility 663 g/L at 20°C 3114151181
) o Off-white or tan hygroscopic
Physical Description [1]
granules

Molecular Structure Visualization

The two-dimensional chemical structure of disodium 1,3-benzenedisulfonate is depicted in
the diagram below. This visualization, generated using the DOT language, illustrates the
arrangement of the benzene ring, the sulfonate groups, and the associated sodium counter-

ions.
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Caption: Molecular structure of disodium 1,3-benzenedisulfonate.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of disodium 1,3-
benzenedisulfonate are not extensively available in the public domain, as it is a commercially
available reagent. However, general synthetic routes to benzenedisulfonic acids involve the
sulfonation of benzene using fuming sulfuric acid under controlled temperature conditions. The
disodium salt is then typically prepared by neutralizing the resulting sulfonic acid with a sodium
base, such as sodium hydroxide or sodium carbonate.
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For analytical characterization, standard techniques would be employed:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be used to
confirm the structure of the benzene ring and the positions of the sulfonate groups. A known
IH NMR spectrum for this compound is available in D20.[10]

« Infrared (IR) Spectroscopy: To identify the characteristic vibrational frequencies of the
sulfonate groups (S=0 and S-O bonds) and the aromatic ring.

e Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of
the anion.

o Elemental Analysis: To confirm the elemental composition of carbon, hydrogen, sodium,
oxygen, and sulfur.

Applications in Research and Development

Disodium 1,3-benzenedisulfonate serves as a versatile intermediate in various chemical
syntheses. It is utilized in the production of dyes and pigments, where the sulfonate groups
enhance water solubility. In the pharmaceutical industry, it is used as a starting material or
intermediate for the synthesis of active pharmaceutical ingredients.[3][5] The compound also
finds application as a dispersing agent in the textile and paper industries.[2] Its derivative, 4,5-
dihydroxy-1,3-benzenedisulfonic acid disodium salt (Tiron), is employed in analytical chemistry
and as an intermediate in pharmaceutical development.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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